Cas no 5447-16-5 (Propanoic acid,2-[[2-(4-chloro-2-methylphenoxy)acetyl]oxy]-, butyl ester)

• Product Name: Propanoic acid,2-[[2-(4-chloro-2-methylphenoxy)acetyl]oxy]-, butyl ester
• CAS No: 5447-16-5
• MF: C₁₆H₂₁ClO₅
• MW: 328.787944555283
• CID: 378332
• PubChem ID: 226387
• Update Time: 2025-04-19

Propanoic acid,2-[[2-(4-chloro-2-methylphenoxy)acetyl]oxy]-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[[2-(4-chloro-2-methylphenoxy)acetyl]oxy]-, butyl ester
• butyl 2-[2-(4-chloro-2-methylphenoxy)acetyl]oxypropanoate
• AC1L5EQB
• AC1Q3LV7
• AG-J-77152
• AR-1I1148
• butyl 2-{[(4-chloro-2-methylphenoxy)acetyl]oxy}propanoate
• CTK5A1185
• NSC16783
• NSC-16783
• 5447-16-5
• DTXSID90280430

• Inchi： 1S/C16H21ClO5/c1-4-5-8-20-16(19)12(3)22-15(18)10-21-14-7-6-13(17)9-11(14)2/h6-7,9,12H,4-5,8,10H2,1-3H3
• InChI Key： OIBWESSVNJFLTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCC(=O)OC(C)C(=O)OCCCC

Computed Properties

• Exact Mass: 328.10783
• Monoisotopic Mass: 328.1077515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83
• LogP: 3.30220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides